Cas no 1099653-33-4 (1-(3-bromophenyl)-4,4-dimethylpentan-3-one)

• Product Name: 1-(3-bromophenyl)-4,4-dimethylpentan-3-one
• CAS No: 1099653-33-4
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 4571898
• Update Time: 2025-05-28

1-(3-bromophenyl)-4,4-dimethylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-4,4-dimethylpentan-3-one

• Inchi： 1S/C13H17BrO/c1-13(2,3)12(15)8-7-10-5-4-6-11(14)9-10/h4-6,9H,7-8H2,1-3H3
• InChI Key： PWOJPHSQPDWIPE-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)CC(=O)C(C)(C)C

Additional information on 1-(3-bromophenyl)-4,4-dimethylpentan-3-one

Recent Advances in the Study of 1-(3-bromophenyl)-4,4-dimethylpentan-3-one (CAS: 1099653-33-4) in Chemical Biology and Pharmaceutical Research

The compound 1-(3-bromophenyl)-4,4-dimethylpentan-3-one (CAS: 1099653-33-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromophenyl and dimethylpentanone structural motifs, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of investigation has been the synthesis and optimization of 1-(3-bromophenyl)-4,4-dimethylpentan-3-one. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, which is crucial for its application in drug development. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity and purity of the synthesized compound. These efforts have laid a solid foundation for further exploration of its biological activities.

In terms of pharmacological properties, preliminary studies have indicated that 1-(3-bromophenyl)-4,4-dimethylpentan-3-one exhibits notable bioactivity, particularly in modulating specific biochemical pathways. For instance, recent in vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory and oncogenic processes. These findings suggest that the compound could serve as a lead molecule for the development of new anti-inflammatory or anticancer drugs. However, further in vivo studies are required to validate these effects and assess its safety profile.

Another intriguing aspect of this compound is its potential role in targeted drug delivery systems. Due to its chemical structure, 1-(3-bromophenyl)-4,4-dimethylpentan-3-one can be functionalized to enhance its solubility and bioavailability, which are critical factors in drug formulation. Recent research has explored its conjugation with nanoparticles and other carrier systems to improve its delivery to specific tissues or cells. These advancements could significantly enhance the therapeutic efficacy of drugs derived from this compound.

Despite the promising results, challenges remain in the development and application of 1-(3-bromophenyl)-4,4-dimethylpentan-3-one. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed to transition from laboratory research to clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 1-(3-bromophenyl)-4,4-dimethylpentan-3-one (CAS: 1099653-33-4) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features and bioactivity profile make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for the development of innovative therapeutic agents with significant clinical impact.